
An In-depth Technical Guide to the Chemical
Properties of Iron(II) Citrate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Iron(2+) 2-hydroxy-1,2,3-

propanetricarboxylate

CAS No.: 23383-11-1

Cat. No.: B1245180

Get Quote

Prepared by: Gemini, Senior Application Scientist

Foreword
Iron(II) citrate, or ferrous citrate, represents more than a simple iron salt; it is a coordination

complex with significant implications in human health, nutrition, and various industrial

processes. Its utility is intrinsically linked to the chemistry of the iron(II) ion, prized for its

superior bioavailability compared to its ferric counterpart. However, this same ferrous state

presents a formidable challenge: its inherent instability in the presence of atmospheric oxygen.

This guide is designed for researchers, scientists, and drug development professionals, offering

a detailed exploration of the chemical properties of iron(II) citrate. We will move beyond a mere

recitation of data, delving into the causality behind its behavior, the experimental protocols

used to characterize it, and the structural nuances that define its function. Our objective is to

provide a self-validating, authoritative resource grounded in established scientific literature.
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Iron(II) citrate is not a simple ionic compound but a series of coordination complexes formed

between the ferrous ion (Fe²⁺) and the citrate anion.[1][2][3] The citrate ligand is the triple

conjugate base of citric acid, a tricarboxylic acid, which offers multiple oxygen donor atoms for

chelation.

While various complexes can exist in aqueous solution, the only one to be isolated and

structurally characterized by crystallography is a coordination polymer.[1][2][3] Its formula is

[Fe(H₂O)₆]²⁺{[Fe(C₆H₅O₇)(H₂O)]⁻}₂·2H₂O.[1][2][3] This structure reveals a complex

arrangement where a hexaaquairon(II) cation is charge-balanced by two anionic polymer

chains. Within these chains, each iron(II) center is coordinated by a citrate ligand and a water

molecule.[1][3] The iron atoms are hexacoordinated in a distorted octahedral geometry.[4] This

polymeric nature is a critical feature influencing its physical properties, such as solubility.

Key Identifiers:

Systematic Name: Iron(II) hydrogen 2-hydroxy-1,2,3-tricarboxylpropane[1]

Common Names: Ferrous citrate, Iron(2+) citrate[1]

CAS Number: 23383-11-1[5][6][7]

Molecular Formula: FeC₆H₆O₇ (for the anhydrous 1:1 complex)[1][5][8]

Molar Mass: 245.96 g/mol (anhydrous)[1][5][8]

Caption: Chelation of Iron(II) by the Citrate Ligand.

Physicochemical Properties
The properties of iron(II) citrate are summarized below. The most critical characteristic is its

instability in air, which dictates its handling, storage, and formulation strategies.
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Property Value / Description Source(s)

Appearance
Slightly gray-green powder or

white crystals.[1][9][10]
[1][9][10]

Solubility

Practically insoluble in water,

alcohol, and acetone.[8][9][11]

Soluble in ammonium

hydroxide.[8]

[8][9][11]

Stability

Highly unstable in air, readily

oxidizing to iron(III) (ferric)

citrate.[1][3]

[1][3]

Decomposition
Decomposes at 350 °C in a

hydrogen atmosphere.[8][9]
[8][9]

Magnetic Properties

Paramagnetic, reflecting the

weak crystal field of the

carboxylate ligands.[1][2][3]

[1][2][3]

Bioavailability

High bioavailability, as the

ferrous (Fe²⁺) state is more

readily absorbed by the human

body than the ferric (Fe³⁺)

state.[8][12][13]

[8][12][13]

Regulatory Status

Recognized as Generally

Regarded as Safe (GRAS) by

the U.S. FDA for use as a

nutrient supplement.[8]

[8]

Coordination Chemistry and Reactivity
Synthesis Pathways
The synthesis of iron(II) citrate can be achieved through straightforward aqueous chemistry.

The primary challenge is preventing the oxidation of the ferrous ion during and after the

reaction.
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Metathesis Reaction: A common laboratory and industrial method involves the reaction of a

soluble iron(II) salt, such as ferrous sulfate, with a citrate salt like disodium citrate.[1] The

less soluble iron(II) citrate precipitates from the solution. FeSO₄(aq) + Na₂C₆H₆O₇(aq) →

FeC₆H₆O₇(s) + Na₂SO₄(aq)

Direct Reaction: A facile and efficient method involves the direct redox reaction between

metallic iron (as filings, to maximize surface area) and citric acid in a hot aqueous solution.[4]

[12][13] This method has the advantage of creating a reducing environment due to the

production of hydrogen gas, which helps protect the Fe²⁺ from oxidation.[12][13] Fe(s) +

C₆H₈O₇(aq) → FeC₆H₆O₇(s) + H₂(g)[4][12]

Reactants

Process Product
Iron Filings (Fe)

Combine & Heat
(Near Boiling)

Citric Acid Solution (C₆H₈O₇)

Redox Reaction
(H₂ gas evolved)

Initiates Cool & PrecipitateForms solid Filter & WashIsolate Freeze-DryRemove H₂O Iron(II) Citrate Powder
(FeC₆H₆O₇·H₂O)

Click to download full resolution via product page

Caption: Workflow for Direct Synthesis of Iron(II) Citrate.

Redox Chemistry: The Oxidation of Fe(II) to Fe(III)
The single most important chemical reaction of iron(II) citrate is its oxidation. The Fe²⁺ ion is

thermodynamically unstable in the presence of oxygen and will readily lose an electron to form

the more stable Fe³⁺ ion. This transformation is visually apparent as the off-white or pale green

ferrous compound converts to the reddish-brown ferric citrate.[1][14][15]

4 Fe²⁺(aq) + O₂(g) + 4 H⁺(aq) → 4 Fe³⁺(aq) + 2 H₂O(l)

This inherent instability necessitates that iron(II) citrate be stored in tightly sealed, air-free

containers.[16] In pharmaceutical formulations, antioxidants or specific coating technologies

may be employed to protect the ferrous ion through the product's shelf life and delivery.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://en.wikipedia.org/wiki/Iron(II)_citrate
https://www.mdpi.com/2072-6643/10/11/1647
https://pmc.ncbi.nlm.nih.gov/articles/PMC6266033/
https://www.researchgate.net/publication/328753913_Iron_II_Citrate_Complex_as_a_Food_Supplement_Synthesis_Characterization_and_Complex_Stability
https://pmc.ncbi.nlm.nih.gov/articles/PMC6266033/
https://www.researchgate.net/publication/328753913_Iron_II_Citrate_Complex_as_a_Food_Supplement_Synthesis_Characterization_and_Complex_Stability
https://www.mdpi.com/2072-6643/10/11/1647
https://pmc.ncbi.nlm.nih.gov/articles/PMC6266033/
https://www.benchchem.com/product/b1245180/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-chemical-properties-of-iron-ii-citrate
https://en.wikipedia.org/wiki/Iron(II)_citrate
https://en.wikipedia.org/wiki/Iron(III)_citrate
https://grokipedia.com/page/Iron(III)_citrate
https://www.anmol.org/ferrouscitrateSDSironcitrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fe²⁺
(Ferrous)

Fe³⁺
(Ferric)

 Oxidation 
 (+ O₂ / Air) 

e⁻

 Electron Loss 

Click to download full resolution via product page

Caption: The Oxidation Pathway of Iron(II) to Iron(III).

Experimental Protocols & Analytical Methodologies
Validating the identity, purity, and stability of iron(II) citrate requires a suite of analytical

techniques. As a self-validating system, the results from these methods should be

corroborative.

Protocol: Spectrophotometric Determination of Iron(II)
This colorimetric method is a highly sensitive and specific technique for quantifying the Fe²⁺

content, crucial for assessing purity and stability. It relies on the formation of a stable, intensely

colored complex between iron(II) and 1,10-phenanthroline.

Principle: Iron(II) reacts with three molecules of 1,10-phenanthroline to form a reddish-orange

complex, [Fe(phen)₃]²⁺. The intensity of the color, measured by absorbance at ~510 nm, is
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directly proportional to the concentration of Fe²⁺. Iron(III) does not form this complex, ensuring

specificity.

Step-by-Step Methodology:

Sample Preparation: Accurately weigh a sample of iron(II) citrate powder (e.g., 40 mg) and

dissolve it in dilute sulfuric acid (e.g., 20 mL of 1 M H₂SO₄) to ensure stability. Dilute to a

known volume (e.g., 100 mL) with deionized water.

Standard Curve Preparation: Prepare a series of standard solutions of known Fe²⁺

concentration (e.g., 0.5 to 5.0 mg/L) from a certified iron standard (e.g., ferrous ammonium

sulfate).

Complexation: To aliquots of the sample solution and each standard, add a pH buffer (e.g.,

sodium acetate) to adjust the pH to ~4-6. Add a solution of 1,10-phenanthroline. A reducing

agent like hydroxylamine hydrochloride is often added to ensure any trace Fe³⁺ is reduced to

Fe²⁺ for total iron determination, but this step is omitted for specific Fe²⁺ quantification.

Measurement: Allow time for color development (approx. 15 minutes). Measure the

absorbance of each solution at the wavelength of maximum absorbance (λ_max ≈ 510 nm)

using a UV-Vis spectrophotometer.

Quantification: Plot a calibration curve of absorbance versus concentration for the standards.

Use the equation of the line to determine the concentration of Fe²⁺ in the sample solution.

Other Key Analytical Techniques
Redox Titration: A classic method for determining Fe²⁺ content involves titrating the sample

with a standardized solution of a strong oxidizing agent, such as cerium(IV) sulfate, using a

redox indicator like ferroin (the same 1,10-phenanthroline complex).[9]

Thermogravimetric Analysis (TGA): TGA is used to determine the water of hydration and

assess thermal stability. As shown by researchers, TGA can confirm the composition

FeC₆H₆O₇·H₂O by measuring the precise mass loss upon heating, which corresponds to the

loss of water and subsequent decomposition of the citrate ligand.[12][13]
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X-ray Diffraction (XRD): For the crystalline solid, XRD provides a definitive fingerprint,

confirming the specific polymeric structure and phase purity of the synthesized material.[12]

[13]

Mössbauer Spectroscopy: This technique is highly specific to iron and can unambiguously

confirm its oxidation state (+2), providing definitive evidence against the presence of ferric

impurities.[17][18]
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Caption: A Multi-faceted Analytical Workflow for Characterization.

Applications & Industrial Relevance
The chemical properties described directly inform the primary applications of iron(II) citrate.

Pharmaceuticals & Nutritional Supplements: Its primary application is as a highly

bioavailable iron source for treating iron deficiency anemia.[5][8][10] The Fe²⁺ form is more

readily absorbed in the gastrointestinal tract than Fe³⁺.[12][13][19]

Food Fortification: It is used to fortify foods and beverages, including infant formula, to

increase their iron content.[8][9]

Agriculture: Used to correct iron chlorosis (deficiency) in plants, as iron is essential for

chlorophyll synthesis.[5]

Other Uses: Iron citrates also find niche applications as catalysts, in water treatment, and as

pigments.[5][8]
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Safety and Handling
General Hazards: Iron(II) citrate is considered a mild irritant to the skin and eyes.[16][20]

Inhalation of dust should be avoided.[16][20]

Storage: Due to its sensitivity to oxidation, it must be stored in a cool, dry, well-ventilated

area in tightly closed containers to minimize contact with air.[16]

Toxicity: While having lower toxicity than many other iron salts, ingestion of large quantities

can lead to iron overload, a serious medical condition.[8]

Conclusion
Iron(II) citrate is a coordination polymer whose value is defined by the chemistry of its central

ferrous ion. Its high bioavailability makes it a preferred choice for iron supplementation, yet its

pronounced instability to aerial oxidation presents the primary challenge in its synthesis,

storage, and formulation. A thorough understanding of its coordination chemistry, redox

behavior, and the analytical methods used for its characterization is essential for any scientist

or researcher working with this important compound. The interplay between its structural

complexity and its delicate redox balance is the cornerstone of its chemical identity and

practical utility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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